Cas no 1805247-38-4 (5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde
• CAS No: 1805247-38-4
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864164
• Update Time: 2025-05-26

5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-7-5(3-13)12-2-4(9)6(7)8(10)11/h2-3,8H,1H3
• InChI Key： QYKGZDURKHGUNB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde: A Comprehensive Overview

5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde, also known by its CAS number 1805247-38-4, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this compound features a pyridine ring substituted with a bromine atom at position 5, a difluoromethyl group at position 4, a methoxy group at position 3, and an aldehyde group at position 2. These substituents collectively influence the compound's reactivity, stability, and biological activity.

The synthesis of 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde involves a series of carefully designed reactions that highlight the importance of regioselectivity and functional group compatibility. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has facilitated cross-coupling reactions that are pivotal in assembling the pyridine skeleton with the desired substituents. The introduction of the difluoromethyl group has been achieved through innovative fluorination techniques, which are increasingly being explored for their ability to modulate physical and chemical properties without compromising molecular integrity.

The unique combination of substituents in this compound makes it an attractive candidate for various applications. In the field of medicinal chemistry, pyridine derivatives are often employed as scaffolds for drug discovery due to their ability to interact with biological targets through hydrogen bonding and π-π interactions. The presence of an aldehyde group in 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde introduces additional functionality, enabling further derivatization and exploration of bioactive analogs. Recent studies have demonstrated that this compound exhibits promising activity in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. The bromine and difluoromethyl groups contribute to the compound's electronic properties, making it suitable for applications in organic electronics. Researchers have explored its use as a building block for constructing advanced materials with tailored optoelectronic properties. For example, self-assembled monolayers incorporating this compound have shown enhanced stability under oxidative conditions, which is a critical requirement for next-generation electronic devices.

The study of 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde has also benefited from advancements in computational chemistry. Quantum mechanical calculations have provided insights into the electronic distribution and reactivity patterns of this compound. These studies have revealed that the bromine atom at position 5 significantly influences the electron-withdrawing effects on the pyridine ring, while the difluoromethyl group enhances both electron-withdrawing and steric effects. Such detailed understanding is invaluable for guiding further synthetic efforts and optimizing the compound's properties for specific applications.

From an environmental perspective, the synthesis and application of this compound align with current trends toward sustainable chemistry. The use of eco-friendly solvents and catalysts in its preparation minimizes environmental impact while maintaining high yields and product quality. Furthermore, its potential applications in biodegradable materials or energy-efficient technologies underscore its role in promoting sustainability within the chemical industry.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde stands as a prime example of how modern synthetic methodologies and interdisciplinary research can lead to innovative chemical entities with diverse applications. Its unique structure, coupled with recent advances in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.